2-Naphthalenecarboxylic acid, 8-bromo-4-methoxy-5-(1-methylethoxy)-, ethyl ester

• Molecular Formula: C17H19BrO4
• Molecular Weight: 367.2 g/mol
• IUPAC Name: ethyl 8-bromo-4-methoxy-5-propan-2-yloxynaphthalene-2-carboxylate
• InChI: InChI=1S/C17H19BrO4/c1-5-21-17(19)11-8-12-13(18)6-7-14(22-10(2)3)16(12)15(9-11)20-4/h6-10H,5H2,1-4H3
• InChI Key: FYNUQVOFNBVXGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC(=C2C(=C1)OC)OC(C)C)Br

Description

2-Naphthalenecarboxylic acid, 8-bromo-4-methoxy-5-(1-methylethoxy)-, ethyl ester is a useful research compound. Its molecular formula is C17H19BrO4 and its molecular weight is 367.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4.92 g (13.9 mmol) ethyl-8-bromo-4-hydroxy-5-isopropoxy-2-naphthoate in 150 mL acetone 4.80 g (34.8 mmol) K2CO3 and dropwise 4.90 g (38.7 mmol) dimethylsulfate at room temperature were added. Subsequently the reaction mixture was refluxed for 10 h and after that 60 mL of concentrated ammonia was added. Solvent was removed under vacuum and the residue was partitioned between water and dichloromethane. The combined organic phases were washed three times with 2N NaOH solution and two times with water. The organic phase was dried (MgSO4) and concentrated under vacuum. The residue was recrystallized from diethylether to give 5.00 g (99%) ethyl-8-bromo-5-isopropoxy-4-methoxy-2-naphthoate as colorless needles (m.p. 62° C.).

Synthesis routes and methods II

Procedure details